![molecular formula C18H42N6O2 B14336055 1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane CAS No. 105763-01-7](/img/no-structure.png)
1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane
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Overview
Description
1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane: is a macrocyclic ligand known for its ability to form stable complexes with various metal ions
Preparation Methods
Synthetic Routes and Reaction Conditions: 1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane can be synthesized through a multi-step process involving the reaction of appropriate starting materials under controlled conditions. The synthesis typically involves the formation of intermediate compounds, which are then cyclized to form the final macrocyclic structure. The reaction conditions, such as temperature, solvent, and catalysts, are carefully optimized to achieve high yields and purity of the desired product .
Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions for larger batches, ensuring consistent quality control, and implementing efficient purification techniques to obtain the final product in industrial quantities .
Chemical Reactions Analysis
Types of Reactions: 1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane undergoes various chemical reactions, including:
Complexation Reactions: It forms stable complexes with metal ions such as copper, nickel, zinc, cobalt, and cadmium.
Substitution Reactions: The compound can undergo substitution reactions where one or more of its atoms or groups are replaced by other atoms or groups under specific conditions.
Common Reagents and Conditions:
Conditions: Reactions are typically carried out at controlled temperatures and pH levels to ensure optimal yields and selectivity.
Major Products:
Scientific Research Applications
1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of 1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane involves its ability to form stable complexes with metal ions. The macrocyclic structure of the compound provides a cavity that can accommodate metal ions, leading to the formation of stable metal-ligand complexes. These complexes can then participate in various chemical and biological processes, depending on the specific metal ion and the environment .
Comparison with Similar Compounds
Similar Compounds:
1,4,7,10,13,16-Hexaoxa-1,10-diazabicyclo[8.8.8]hexacosane:
1,15-Dioxa-4,8,12,18,22,26-hexaazacyclooctacosane: Another macrocyclic ligand with a larger ring size, used in coordination chemistry and metal ion studies.
Uniqueness: 1,13-Dioxa-4,7,10,16,20,24-hexaazacyclohexacosane is unique due to its specific ring size and the presence of both oxygen and nitrogen donor atoms. This combination allows it to form highly stable complexes with a wide range of metal ions, making it a versatile ligand for various applications .
Properties
105763-01-7 | |
Molecular Formula |
C18H42N6O2 |
Molecular Weight |
374.6 g/mol |
IUPAC Name |
1,13-dioxa-4,7,10,16,20,24-hexazacyclohexacosane |
InChI |
InChI=1S/C18H42N6O2/c1-3-19-4-2-6-21-12-16-26-18-14-24-10-8-22-7-9-23-13-17-25-15-11-20-5-1/h19-24H,1-18H2 |
InChI Key |
XDOLAAYOZBWKFE-UHFFFAOYSA-N |
Canonical SMILES |
C1CNCCCNCCOCCNCCNCCNCCOCCNC1 |
Origin of Product |
United States |
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